Cas no 263874-05-1 (2,6-Bis(3-methylimidazol-3-ium-1-yl)pyridine Dibromide)

• Product Name: 2,6-Bis(3-methylimidazol-3-ium-1-yl)pyridine Dibromide
• CAS No: 263874-05-1
• MF: C₁₃H₁₅Br₂N₅
• MW: 401.099700212479
• MDL: MFCD32206410
• CID: 852215
• PubChem ID: 87561067
• Update Time: 2025-10-20

2,6-Bis(3-methylimidazol-3-ium-1-yl)pyridine Dibromide Chemical and Physical Properties

Names and Identifiers

• 1,1'-(2,6-Pyridinediyl)bis(3-methylimidazolium) Dibromide
• 2,6-bis(3-methylimidazol-3-ium-1-yl)pyridine,dibromide
• NULL
• 1,1'-(Pyridine-2,6-diyl)bis(3-methyl-1H-imidazol-3-ium) bromide
• P1816
• 2,6-bis(3-methylimidazol-3-ium-1-yl)pyridine;dibromide
• 2,6-Bis(3-methylimidazol-3-ium-1-yl)pyridine Dibromide

• MDL： MFCD32206410
• Inchi： 1S/C13H15N5.2BrH/c1-15-6-8-17(10-15)12-4-3-5-13(14-12)18-9-7-16(2)11-18;;/h3-11H,1-2H3;2*1H/q+2;;/p-2
• InChI Key： VAESRVWVZJLVIA-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].N1(C=C[N+](C)=C1)C1C=CC=C(N=1)N1C=C[N+](C)=C1

Computed Properties

• Exact Mass: 398.96900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 30.5

Experimental Properties

• PSA: 30.51000
• LogP: -5.68000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,6-Bis(3-methylimidazol-3-ium-1-yl)pyridine Dibromide

2,6-Bis(3-methylimidazol-3-ium-1-yl)pyridine Dibromide: Structural Properties and Emerging Applications in Catalysis and Materials Science

2,6-Bis(3-methylimidazol-3-ium-1-yl)pyridine dibromide (CAS No. 263874-05-1) is a structurally unique ionic compound featuring a pyridine core functionalized with two 3-methylimidazolium moieties. This compound belongs to the broader class of pyridine-based ionic liquids, which have garnered significant attention in recent years due to their tunable physicochemical properties and versatile applications. The dibromide counterions in this structure play a critical role in modulating the ionic interactions and solvation dynamics, making it a valuable candidate for advanced materials development.

The molecular architecture of 2,6-Bis(3-methylimidazolium)pyridine dibromide is characterized by a planar pyridine ring (C₅H₄N) substituted at the 2 and 6 positions with 3-methylimidazolium groups (C₄H₆N₂⁺). Each imidazolium unit contains a methyl group at the C(3) position, which enhances the hydrophobicity of the cationic framework while maintaining sufficient polarity for bromide ion coordination. The dibromide anions (Br⁻) form non-covalent interactions with the imidazolium rings through electrostatic and hydrogen bonding networks, contributing to the compound's crystallinity and thermal stability.

Recent studies published in Chemistry – A European Journal (2024) have demonstrated that pyridine-functionalized ionic liquids like this compound exhibit exceptional performance as phase transfer catalysts in biphasic reaction systems. The dual imidazolium moieties create multiple cationic sites that facilitate the selective transport of organic substrates across aqueous/organic interfaces. Notably, researchers at TU Dresden reported a 98% yield in the Knoevenagel condensation reaction using this compound as a catalyst under solvent-free conditions, highlighting its potential for green chemistry applications.

The ion-pairing behavior of 2,6-Bis(3-methylimidazolium)pyridine dibromide has also been extensively studied through computational modeling. Density functional theory (DFT) calculations published in Inorganic Chemistry (Vol. 63, 2024) revealed that the bromide anions adopt a staggered conformation around the pyridine ring, minimizing steric hindrance while maximizing ion mobility. This structural feature contributes to its low viscosity compared to conventional imidazolium-based ionic liquids, making it suitable for use in electrochemical devices such as dye-sensitized solar cells.

In the field of supramolecular chemistry, this compound has shown promise as a building block for self-assembled nanomaterials. A groundbreaking study from Kyoto University (Advanced Materials Interfaces, 2024) demonstrated that when combined with transition metal salts like CuSO₄ or FeCl₃, it forms one-dimensional coordination polymers through metal-ligand interactions between the pyridine nitrogen atoms and metal centers. These materials exhibited excellent catalytic activity for CO₂ reduction reactions under visible light irradiation.

The thermodynamic stability of CAS No. 263874-05-1 has been systematically evaluated using thermogravimetric analysis (TGA). Results from independent research groups at MIT and ETH Zürich confirm that this compound maintains structural integrity up to temperatures exceeding 300°C under inert atmosphere conditions. This thermal robustness makes it particularly suitable for high-performance applications such as heat transfer fluids in concentrated solar power systems.

An emerging application area involves its use as an electrolyte additive in next-generation batteries. Researchers at Stanford University's Department of Chemical Engineering have incorporated this compound into solid-state electrolytes for lithium-ion batteries. The dual imidazolium moieties enhance lithium ion transport kinetics while preventing dendrite formation through their ability to form stable interfacial layers on electrode surfaces.

Synthetic methods for preparing 2,6-Bis(3-methylimidazolium)pyridine dibromide have been optimized over recent years to improve yield and purity. The most common approach involves nucleophilic substitution reactions between pyridine derivatives and methylated imidazole precursors followed by bromination steps using N-bromosuccinimide (NBS). Recent process intensification studies published in Organic Process Research & Development (Vol. 28, 2024) have reduced reaction times by over 40% through microwave-assisted synthesis techniques.

The solubility profile of this compound is highly dependent on its counterion composition. While it exhibits good solubility in polar aprotic solvents like acetonitrile and dimethyl sulfoxide (DMSO), its aqueous solubility can be modulated by anion exchange reactions with tetrafluoroborate or hexafluorophosphate ions. This tunability makes it an ideal candidate for designing smart materials with stimulus-responsive properties.

In pharmaceutical research settings, preliminary studies suggest that compounds with similar structural motifs may serve as potential scaffolds for drug delivery systems due to their ability to form inclusion complexes with hydrophobic drugs through host-guest interactions within their cage-like structures formed by the imidazolium units.

Ongoing research continues to explore new applications for this versatile compound across multiple scientific disciplines including catalysis science, materials engineering, and sustainable chemistry technologies. Its unique combination of structural flexibility and functional versatility positions it as one of the most promising compounds among modern generation task-specific ionic liquids designed for targeted chemical transformations.